Cas no 1105190-99-5 (3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one)

3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is a heterocyclic compound featuring a fused pyrazolo-pyridinone core with a thienyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both amino and carbonyl functional groups enhances its reactivity, enabling diverse derivatization for the synthesis of biologically active molecules. Its rigid scaffold is particularly useful in designing kinase inhibitors and other therapeutic agents targeting protein-protein interactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined synthetic route ensures high purity, making it suitable for research and development applications.
3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one structure
1105190-99-5 structure
Product Name:3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one
CAS No:1105190-99-5
MF:C11H12N4OS
MW:248.304180145264
MDL:MFCD11986681
CID:4775244
PubChem ID:135981409
Update Time:2025-06-15

3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one
    • 3-Amino-1-methyl-4-(thiophen-2-yl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one
    • 3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one
    • MDL: MFCD11986681
    • Inchi: 1S/C11H12N4OS/c1-15-11-9(10(12)14-15)6(5-8(16)13-11)7-3-2-4-17-7/h2-4,6H,5H2,1H3,(H2,12,14)(H,13,16)
    • InChI Key: UHSIAJLUGHMBCZ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1CC(NC2=C1C(N)=NN2C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 327
  • XLogP3: 0.5
  • Topological Polar Surface Area: 101

3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A225691-100mg
3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6h-pyrazolo[3,4-b]pyridin-6-one
1105190-99-5
100mg
$ 95.00 2022-06-08
TRC
A225691-500mg
3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6h-pyrazolo[3,4-b]pyridin-6-one
1105190-99-5
500mg
$ 295.00 2022-06-08
TRC
A225691-1g
3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6h-pyrazolo[3,4-b]pyridin-6-one
1105190-99-5
1g
$ 475.00 2022-06-08
Enamine
EN300-239180-0.05g
3-amino-1-methyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
1105190-99-5 95%
0.05g
$612.0 2024-06-19
Enamine
EN300-239180-0.1g
3-amino-1-methyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
1105190-99-5 95%
0.1g
$640.0 2024-06-19
Enamine
EN300-239180-0.25g
3-amino-1-methyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
1105190-99-5 95%
0.25g
$670.0 2024-06-19
Enamine
EN300-239180-0.5g
3-amino-1-methyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
1105190-99-5 95%
0.5g
$699.0 2024-06-19
Enamine
EN300-239180-1.0g
3-amino-1-methyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
1105190-99-5 95%
1.0g
$728.0 2024-06-19
Enamine
EN300-239180-2.5g
3-amino-1-methyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
1105190-99-5 95%
2.5g
$1428.0 2024-06-19
Enamine
EN300-239180-5.0g
3-amino-1-methyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
1105190-99-5 95%
5.0g
$2110.0 2024-06-19

3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one Related Literature

Additional information on 3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one

Introduction to 3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 1105190-99-5)

3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one, with the CAS number 1105190-99-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is a heterocyclic compound with a molecular formula of C13H14N4O and a molecular weight of 258.28 g/mol. The compound features a pyrazolo[3,4-b]pyridine core with an amino group at the 3-position, a methyl group at the 1-position, and a 2-thienyl substituent at the 4-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting target for various chemical and biological studies.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. Its melting point is reported to be around 200°C, and it is stable under standard laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases that could potentially alter its structure or stability.

Synthesis Methods

The synthesis of 3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been explored through various synthetic routes. One common approach involves the reaction of 2-thiophenecarboxaldehyde with 3-amino-1-methylpyrazole in the presence of a suitable coupling reagent. This method typically yields the desired product in moderate to good yields. Another approach involves the cyclization of an appropriate precursor through a multistep process involving condensation, reduction, and cyclization reactions.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing side reactions. Additionally, green chemistry principles have been applied to develop solvent-free or water-based synthetic protocols that are more sustainable and cost-effective.

Biological Activities

3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been investigated for its potential therapeutic applications due to its diverse biological activities. One of the most notable activities is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has also demonstrated potent antioxidant activity. It can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in conditions where oxidative stress plays a significant role in disease progression, such as neurodegenerative disorders and cardiovascular diseases.

Clinical Trials and Research Developments

The potential therapeutic applications of 3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one have led to several preclinical studies and early-stage clinical trials. In preclinical studies using animal models of inflammatory diseases, this compound has shown promising results in reducing inflammation and improving disease outcomes. These findings have paved the way for further clinical investigations.

A recent phase I clinical trial evaluated the safety and tolerability of this compound in healthy volunteers. The results indicated that it was well-tolerated at various dose levels with no serious adverse events reported. These findings are encouraging and support further clinical development.

Mechanisms of Action

The biological activities of 3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in regulating the expression of pro-inflammatory genes.

In addition to its anti-inflammatory effects mediated through NF-kB inhibition, this compound also exerts antioxidant activity by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These mechanisms collectively contribute to its protective effects against cellular damage caused by inflammation and oxidative stress.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 3-Amino-1-methyl-4-(2-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin–6–one (CAS No. 1105190–99–5) highlights its potential as a novel therapeutic agent for various inflammatory and oxidative stress-related diseases. The combination of its anti-inflammatory properties and antioxidant activity makes it an attractive candidate for further development.

In conclusion, 3-Amino–1–methyl–4–(2–thienyl)–1, 4, 5, 7–tetrahydro–6H–pyrazolo [3, 4–b] pyridin – 6 – one (CAS No.< strong > 1105190 – 99 – 5 strong >) represents an exciting area of research with significant potential for therapeutic applications . Continued efforts in optimizing its synthesis , understanding its mechanisms of action , and conducting rigorous clinical trials will be crucial in realizing its full therapeutic potential . p >

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.